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Compound of Interest

Compound Name: 1,3,2-Oxazaphospholidine

Cat. No.: B15486607

Anticancer Activity

Several studies have highlighted the potential of 1,3,2-oxazaphospholidine analogs as
cytotoxic agents against various cancer cell lines. The mechanism of action often involves the
alkylating properties of activated metabolites, similar to the well-known oxazaphosphorine
cytostatics like cyclophosphamide.[2] The cytotoxic efficacy is influenced by the nature of the
substituents on the oxazaphospholidine ring.

For instance, a study on phomopsolide analogs, which share some structural similarities,
demonstrated moderate cytotoxicities (2-50 pM) across a panel of NCI-60 cancer cell lines.[3]
[4] Although not direct 1,3,2-oxazaphospholidine analogs, these findings underscore the
potential of related heterocyclic structures in cancer therapy. The comparison of phomopsolide
D and E and their 7-oxa/7-aza analogues showed that phomopsolide D was generally more
active than phomopsolide E.[3][4]

Table 1: Comparative Cytotoxicity (IC50 in uM) of Phomopsolide Analogs across Leukemia
Cancer Cell Lines
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The following diagram illustrates a general workflow for assessing the cytotoxicity of 1,3,2-

oxazaphospholidine analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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